Cas no 1340698-43-2 (1-Methyl-1H-benzotriazole-5-carboxylic acid amide)

• Product Name: 1-Methyl-1H-benzotriazole-5-carboxylic acid amide
• CAS No: 1340698-43-2
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD27639367
• CID: 5188483
• Update Time: 2026-03-05

1-Methyl-1H-benzotriazole-5-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-benzotriazole-5-carboxylic acid amide

• MDL： MFCD27639367
• Inchi： 1S/C8H8N4O/c1-12-7-3-2-5(8(9)13)4-6(7)10-11-12/h2-4H,1H3,(H2,9,13)
• InChI Key： JZFSOJATWWNRJZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)N=NN2C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 0
• Topological Polar Surface Area: 73.8